Cas no 62886-08-2 (Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, 4-nitrophenyl ester)

• Product Name: Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, 4-nitrophenyl ester
• CAS No: 62886-08-2
• MF: C₁₅H₉N₃O₆S₂
• MW: 391.378460645676
• CID: 390481
• PubChem ID: 12351175
• Update Time: 2025-04-19

Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, 4-nitrophenyl ester
• (4-nitrophenyl) 2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetate
• 62886-08-2
• DTXSID50493327
• 4-Nitrophenyl [(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetate

• Inchi： 1S/C15H9N3O6S2/c19-14(24-11-4-1-9(2-5-11)17(20)21)8-25-15-16-12-6-3-10(18(22)23)7-13(12)26-15/h1-7H,8H2
• InChI Key： MCXNPKWWWOBPSJ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)[N+](=O)[O-])SCC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 390.99327736g/mol
• Monoisotopic Mass: 390.99327736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 184Ų